Cas no 953230-59-6 (N'-(3-chloro-4-methylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide)

• Product Name: N'-(3-chloro-4-methylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• CAS No: 953230-59-6
• MF: C₂₀H₂₄ClN₃O₃
• MW: 389.875864028931
• CID: 6195278
• PubChem ID: 16887326
• Update Time: 2025-10-24

N'-(3-chloro-4-methylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-methylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• AKOS024489611
• N1-(3-chloro-4-methylphenyl)-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide
• 953230-59-6
• N'-(3-chloro-4-methylphenyl)-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide
• N'-(3-chloro-4-methylphenyl)-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]oxamide
• F5016-0841

• Inchi： 1S/C20H24ClN3O3/c1-14-4-5-16(11-18(14)21)23-20(26)19(25)22-12-15-6-8-24(9-7-15)13-17-3-2-10-27-17/h2-5,10-11,15H,6-9,12-13H2,1H3,(H,22,25)(H,23,26)
• InChI Key： ABKQPERDCIJPHA-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC(C(NCC1CCN(CC2=CC=CO2)CC1)=O)=O

Computed Properties

• Exact Mass: 389.1506193g/mol
• Monoisotopic Mass: 389.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų

Additional information on N'-(3-chloro-4-methylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide

Comprehensive Overview of N'-(3-chloro-4-methylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS No. 953230-59-6)

The compound N'-(3-chloro-4-methylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide, identified by its CAS No. 953230-59-6, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a furan-2-yl moiety and a piperidin-4-yl core, make it a promising candidate for various therapeutic applications. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential to address unmet medical needs, particularly in the realm of targeted therapies.

One of the most intriguing aspects of N'-(3-chloro-4-methylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide is its molecular design, which combines a chloro-4-methylphenyl group with a furan-2-ylmethylpiperidine scaffold. This combination is believed to enhance its bioavailability and binding affinity to specific biological targets. Recent studies have explored its potential as a modulator of key enzymatic pathways, making it a subject of interest for conditions such as chronic inflammation and metabolic disorders. The compound's CAS No. 953230-59-6 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

In the context of current trends, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. N'-(3-chloro-4-methylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide aligns with this trend, as its structure allows for fine-tuning to improve selectivity and reduce off-target effects. Discussions in online forums and research communities often highlight its potential in addressing drug resistance, a pressing issue in modern pharmacology. The inclusion of a furan ring in its architecture is particularly noteworthy, as furan derivatives are known for their diverse biological activities.

From a synthetic chemistry perspective, the preparation of N'-(3-chloro-4-methylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide involves multi-step organic transformations, including amide bond formation and nucleophilic substitutions. The piperidin-4-yl segment serves as a critical building block, often utilized in the design of CNS-active compounds. This has led to speculation about its possible applications in neurological research, though further studies are needed to validate these hypotheses. The compound's CAS No. 953230-59-6 is a key identifier for researchers sourcing it for experimental purposes.

Environmental and safety considerations are also paramount when working with N'-(3-chloro-4-methylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure safe laboratory practices. The chloro-4-methylphenyl group, in particular, warrants careful attention due to its potential reactivity under certain conditions. These factors are often discussed in safety data sheets (SDS) and regulatory guidelines, which are essential resources for professionals working with this compound.

Looking ahead, the future of N'-(3-chloro-4-methylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide appears promising, with ongoing research exploring its mechanistic details and therapeutic potential. Its CAS No. 953230-59-6 will likely remain a focal point in scientific inquiries, especially as more data emerges about its pharmacokinetics and pharmacodynamics. For those interested in cutting-edge chemical entities, this compound represents a fascinating intersection of innovation and practicality in drug development.